Cas no 773872-41-6 ((3'-Methyl-1,1’-biphenyl-3-yl)methanol)

(3'-Methyl-1,1’-biphenyl-3-yl)methanol structure
773872-41-6 structure
Product Name:(3'-Methyl-1,1’-biphenyl-3-yl)methanol
CAS No:773872-41-6
MF:C14H14O
MW:198.260364055634
CID:552257
PubChem ID:1394044
Update Time:2025-04-19

(3'-Methyl-1,1’-biphenyl-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3'-Methyl-[1,1'-biphenyl]-3-yl)methanol
    • (3'-Methylbiphenyl-3-yl)-methanol
    • [1,1'-Biphenyl]-3-methanol,3'-methyl-
    • 3-(3-TOLYL)BENZYL ALCOHOL
    • (3'-Methyl[1,1'-biphenyl]-3-yl)methanol
    • AC1LRDO9
    • AG-H-09572
    • CTK5E4378
    • MolPort-000-004-687
    • [3-(3-methylphenyl)phenyl]methanol
    • 773872-41-6
    • {3'-methyl-[1,1'-biphenyl]-3-yl}methanol
    • AKOS004118684
    • BB 0223517
    • SB83983
    • CS-D0392
    • A923403
    • MFCD05979416
    • AS-2151
    • DTXSID40362730
    • SCHEMBL14960038
    • (3''-Methylbiphenyl-3-yl)-methanol
    • (3'-Methyl-1,1’-biphenyl-3-yl)methanol
    • MDL: MFCD05979416
    • Inchi: 1S/C14H14O/c1-11-4-2-6-13(8-11)14-7-3-5-12(9-14)10-15/h2-9,15H,10H2,1H3
    • InChI Key: MBKQKCTWSSMQGW-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC(=C1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 198.104465066g/mol
  • Monoisotopic Mass: 198.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.2Ų

(3'-Methyl-1,1’-biphenyl-3-yl)methanol Security Information

(3'-Methyl-1,1’-biphenyl-3-yl)methanol Pricemore >>

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abcr
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